Cas no 754145-95-4 ((2R)-2-(1H-imidazol-1-yl)propanoic acid)

• Product Name: (2R)-2-(1H-imidazol-1-yl)propanoic acid
• CAS No: 754145-95-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD14636084
• CID: 561898
• PubChem ID: 960595
• Update Time: 2025-05-20

(2R)-2-(1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-aceticacid, a-methyl-, (aR)-
• 1H-Imidazole-1-aceticacid, a-methyl-, (R)- (9CI)
• (R)-2-(1-Imidazolyl)propanoic Acid
• 1H-​Imidazole-​1-​acetic acid, α-​methyl-​, (αR)​-
• (2R)-2-imidazol-1-ylpropanoic acid
• (R)-2-(1-Imidazolyl)propanoicAcid
• (2R)-2-(1H-imidazol-1-yl)propanoic acid
• (R)-2-(1H-imidazol-1-yl)propanoic acid
• MFCD14636084
• AC1139
• AKOS027257010
• CS-11542
• 754145-95-4
• CS-0455509
• (2R)-2-(IMIDAZOL-1-YL)PROPANOIC ACID

• MDL： MFCD14636084
• Inchi： 1S/C6H8N2O2/c1-5(6(9)10)8-3-2-7-4-8/h2-5H,1H3,(H,9,10)/t5-/m1/s1
• InChI Key： SFWQHFXRVMKCLS-RXMQYKEDSA-N
• SMILES： OC([C@@H](C)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 0.1

Experimental Properties

• PSA: 55.12000
• LogP: 0.52870

Additional information on (2R)-2-(1H-imidazol-1-yl)propanoic acid

(2R)-2-(1H-Imidazol-1-yl)Propanoic Acid: A Comprehensive Overview

(2R)-2-(1H-Imidazol-1-yl)Propanoic Acid, identified by the CAS number 754145-95-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of an imidazole ring attached to a propanoic acid group, with the stereochemistry at the second carbon designated as R.

The imidazole moiety is a heterocyclic aromatic compound with two nitrogen atoms in its five-membered ring. This structure contributes to the compound's ability to form hydrogen bonds, making it a versatile building block in organic synthesis. The propanoic acid group, on the other hand, introduces carboxylic acid functionality, which can participate in various chemical reactions, including esterification and amidation. The combination of these groups results in a molecule with both acidic and basic properties, enhancing its reactivity and utility.

Recent studies have highlighted the potential of (2R)-2-(1H-Imidazol-1-yl)Propanoic Acid as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of peptide mimetics and enzyme inhibitors, which are critical in drug development. For instance, the compound has been used as an intermediate in the creation of inhibitors targeting kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, this compound has found applications in material science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements have demonstrated that incorporating this compound into MOFs can enhance their stability and selectivity for specific gas molecules.

The stereochemistry at the second carbon (R configuration) plays a crucial role in determining the compound's biological activity. Stereoisomers often exhibit different pharmacokinetic profiles and efficacy due to their interactions with biological targets. Studies have shown that the R configuration of this compound may exhibit superior binding affinity to certain receptors compared to its S counterpart.

From a synthetic perspective, (2R)-2-(1H-Imidazol-1-yl)Propanoic Acid can be synthesized via several routes. One common method involves the alkylation of imidazole with an appropriate alkyl halide followed by hydrolysis to introduce the carboxylic acid group. Another approach utilizes asymmetric catalysis to achieve high enantiomeric excess during synthesis, ensuring the desired stereochemistry.

Recent research has also focused on modifying this compound to enhance its bioavailability and stability. For example, researchers have explored the incorporation of this compound into lipid nanoparticles or polymeric drug delivery systems. These modifications aim to improve its solubility and reduce degradation in physiological environments, making it more suitable for therapeutic applications.

In conclusion, (2R)-2-(1H-Imidazol-1-yl)Propanoic Acid is a versatile compound with promising applications across multiple disciplines. Its unique structure allows for diverse chemical reactivity, making it an invaluable tool in organic synthesis and drug development. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing both scientific understanding and practical applications.